CP-060

Description

CP-060 is a compound that has been studied for its pharmacological properties, particularly as a calcium channel blocker and for its antioxidant effects. It is also known to interact with biological systems in various ways, including binding to specific receptors and exhibiting cardioprotective activities.

Biological Activities

CP-060 has been shown to possess antioxidant properties, which help protect cells from oxidative damage caused by free radicals. This is particularly relevant in cardiac myocytes, where oxidative stress can lead to cell death and dysfunction .

Cardioprotective Effects

The cardioprotective effects of CP-060 are attributed to its ability to inhibit calcium overload and its antioxidant properties. These actions help protect the heart from damage during ischemia and reperfusion, conditions that can lead to arrhythmias and cell death .

Protective Effects Against Oxidative Stress

Studies have demonstrated that CP-060 can protect cardiac myocytes from hydrogen peroxide-induced cytotoxicity. This protection is similar to that offered by other antioxidants and calcium channel blockers, highlighting its potential in treating conditions involving oxidative stress .

Comparison with Other Compounds

CP-060's effectiveness has been compared with its optical isomer, CP-060R, and other compounds like diltiazem. While CP-060 and CP-060R both attenuate hydrogen peroxide-induced cytotoxicity, diltiazem does not exhibit this effect, suggesting that CP-060's antioxidant properties are significant .

• Product Name: CP-060
• Molecular Formula: C30H42N2O5S
• Molecular Weight: 542.7 g/mol
• IUPAC Name: 3-[3-[2-(1,3-benzodioxol-5-yloxy)ethyl-methylamino]propyl]-2-(3,5-ditert-butyl-4-hydroxyphenyl)-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C30H42N2O5S/c1-29(2,3)22-15-20(16-23(27(22)34)30(4,5)6)28-32(26(33)18-38-28)12-8-11-31(7)13-14-35-21-9-10-24-25(17-21)37-19-36-24/h9-10,15-17,28,34H,8,11-14,18-19H2,1-7H3
• Standard InChIKey: DTCZSWHPFSCCJV-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C2N(C(=O)CS2)CCCN(C)CCOC3=CC4=C(C=C3)OCO4
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C2N(C(=O)CS2)CCCN(C)CCOC3=CC4=C(C=C3)OCO4
• Reference: [1]. Kato T, et al. Novel calcium antagonists with both calcium overload inhibition and antioxidant activity. 1. 2-(3, 5-di-tert-butyl-4-hydroxyphenyl)-3-(aminopropyl)thiazolidinones. J Med Chem. 1998 Oct 22;41(22):4309-16.[2]. Kato T, et al. Novel calcium antagonists with both calcium overload inhibition and antioxidant activity. 2. Structure-activity relationships of thiazolidinone derivatives. J Med Chem. 1999 Aug 12;42(16):3134-46.
• PubChem Compound: 9850335
• Last Modified: Feb 18 2024